Cas no 97457-31-3 (Qingdainone)

• Product Name: Qingdainone
• CAS No: 97457-31-3
• MF: C₂₃H₁₃N₃O₂
• MW: 363.368224859238
• CID: 804274
• Update Time: 2024-10-25

Qingdainone Chemical and Physical Properties

Names and Identifiers

• Indolo[2,1-b]quinazolin-12(6H)-one,6-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-
• (6E)-6-(3-oxo-1H-indol-2-ylidene)indolo[2,1-b]quinazolin-12-one
• qingdainone
• Candidine
• 6-(1,3-Dihydro-3-oxo-2H-indol-2-ylidene)indolo[2,1-b]quinazolin-12(6H)-one (ACI)
• Qingdainone

• Inchi： 1S/C23H13N3O2/c27-21-13-7-1-4-10-16(13)24-20(21)19-15-9-3-6-12-18(15)26-22(19)25-17-11-5-2-8-14(17)23(26)28/h1-12,24H
• InChI Key： DXENDDMPDZMHSQ-UHFFFAOYSA-N
• SMILES： O=C1C(=C2C3N(C(C4C(N=3)=CC=CC=4)=O)C3C2=CC=CC=3)NC2C1=CC=CC=2

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 3.7

Qingdainone Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Indoloquinazolines